![molecular formula C21H18FN3O3 B2626741 2-(3,4-dimethoxyphenyl)-5-(3-fluorobenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1326895-66-2](/img/structure/B2626741.png)
2-(3,4-dimethoxyphenyl)-5-(3-fluorobenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
2-(3,4-dimethoxyphenyl)-5-(3-fluorobenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a chemical compound with potential applications in scientific research. It is a pyrazolopyrazine derivative that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Structural Analysis
Research on metal(II) 2-fluorobenzoate complexes with various N-donor ligands, including pyrazoles and pyrazolines, has contributed significantly to the understanding of how different metals and ligands affect the structural properties of these complexes. These studies are foundational in reaching target molecules through structural determination, showcasing the importance of detailed evaluation in the development of new compounds (Öztürkkan & Necefoğlu, 2022).
Therapeutic Applications
Pyrazoline derivatives, a closely related family to the compound , have been found to possess a wide range of pharmacological effects. These include antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The breadth of therapeutic applications of pyrazoline derivatives underscores the potential medicinal value of structurally similar compounds (Shaaban, Mayhoub, & Farag, 2012).
Anticancer Properties
Specific studies on pyrazoline derivatives have highlighted their significant biological effect, particularly in anticancer activity. This research area is vibrant, with ongoing efforts to synthesize pyrazoline derivatives that demonstrate high biological efficacy, suggesting a promising avenue for the development of new anticancer agents (Ray et al., 2022).
Material Science and Catalysis
The use of heterocyclic compounds like pyrazolines in material science, especially in the synthesis of new materials and catalysts, is an emerging field. These compounds' unique electronic and structural properties make them suitable for various applications, including the development of green chemistry methodologies and novel catalytic processes (Kiyani, 2018).
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-5-[(3-fluorophenyl)methyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3O3/c1-27-19-7-6-15(11-20(19)28-2)17-12-18-21(26)24(8-9-25(18)23-17)13-14-4-3-5-16(22)10-14/h3-12H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHCXQTZEJPYDEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=CC(=CC=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethoxyphenyl)-5-(3-fluorobenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
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